Cas no 886360-91-4 (2-(2-Chloro-1,3-thiazol-5-yl)methoxy-benzenecarboxylic Acid)

• Product Name: 2-(2-Chloro-1,3-thiazol-5-yl)methoxy-benzenecarboxylic Acid
• CAS No: 886360-91-4
• MF: C₁₁H₈ClNO₃S
• MW: 269.704120635986
• MDL: MFCD05663801
• CID: 1071480
• PubChem ID: 2764321
• Update Time: 2025-04-20

2-(2-Chloro-1,3-thiazol-5-yl)methoxy-benzenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-Chlorothiazol-5-yl)methoxy)benzoic acid
• 2-[(2-CHLORO-1,3-THIAZOL-5-YL)METHOXY]BENZENECARBOXYLIC ACID
• 2-[(2-Chloro-1,3-thiazol-5-yl)methoxy]-benzenecarboxylic acid
• DTXSID60377402
• MFCD05663801
• 2-[(2-chloro-1,3-thiazol-5-yl)methoxy]benzoic Acid
• 2-[(2-chloro-1,3-thiazol-5-yl)methoxy]benzenecarboxylic acid, AldrichCPR
• CS-0364033
• 7X-0056
• AKOS005071175
• J-505207
• 886360-91-4
• 2-((2-Chlorothiazol-5-yl)methoxy)benzoicacid
• 2-(2-Chloro-1,3-thiazol-5-yl)methoxy-benzenecarboxylic Acid

• MDL： MFCD05663801
• Inchi： 1S/C11H8ClNO3S/c12-11-13-5-7(17-11)6-16-9-4-2-1-3-8(9)10(14)15/h1-5H,6H2,(H,14,15)
• InChI Key： ZPDAGJCCVJCZJT-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(COC2C=CC=CC=2C(=O)O)S1

Computed Properties

• Exact Mass: 268.9913420g/mol
• Monoisotopic Mass: 268.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Melting Point: 130-131°C

2-(2-Chloro-1,3-thiazol-5-yl)methoxy-benzenecarboxylic Acid Security Information

• HazardClass：IRRITANT